Cas no 2703779-56-8 (3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride)

• Product Name: 3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride
• CAS No: 2703779-56-8
• MF: C₉H₈ClF₂N₃O
• MW: 247.629127502441
• MDL: MFCD34550737
• CID: 5611976
• PubChem ID: 165944547
• Update Time: 2025-10-29

3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703779-56-8
• EN300-33843136
• 3-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]aniline hydrochloride
• Z5232042951
• Benzenamine, 3-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-, hydrochloride (1:1)
• 3-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]anilinehydrochloride
• 3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride

• MDL： MFCD34550737
• Inchi： 1S/C9H7F2N3O.ClH/c10-7(11)9-13-8(14-15-9)5-2-1-3-6(12)4-5;/h1-4,7H,12H2;1H
• InChI Key： GPBZMNVOZHTBNR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=NC(C2C=CC=C(C=2)N)=NO1)F

Computed Properties

• Exact Mass: 247.0323959g/mol
• Monoisotopic Mass: 247.0323959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride

Comprehensive Overview of 3-5-(Difluoromethyl)-1,2,4-Oxadiazol-3-Ylaniline Hydrochloride (CAS No. 2703779-56-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride (CAS No. 2703779-56-8) has emerged as a compound of significant interest. This molecule, characterized by its unique oxadiazole core and difluoromethyl substitution, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural features, which combine a heterocyclic scaffold with a fluorinated moiety, a combination known to enhance bioavailability and metabolic stability.

The compound's CAS number 2703779-56-8 serves as a critical identifier in chemical databases, facilitating its tracking in global research efforts. Recent studies have focused on the 1,2,4-oxadiazole ring system, a privileged structure in medicinal chemistry due to its versatility in interacting with biological targets. The incorporation of the difluoromethyl group (-CF₂H) is particularly noteworthy, as fluorination strategies have become a hot topic in modern drug design, with many researchers searching for "fluorine in drug discovery" or "fluorinated agrochemicals."

From a synthetic chemistry perspective, the preparation of 3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride involves innovative approaches to heterocycle formation and selective fluorination. These methods align with current trends in green chemistry, addressing common search queries like "sustainable fluorination methods" and "atom-economical heterocycle synthesis." The hydrochloride salt form improves the compound's solubility, a property frequently investigated under search terms such as "salt formation in drug development" and "pharmaceutical salt selection."

In biological contexts, preliminary studies suggest that this compound may interact with various enzyme systems, making it relevant to searches about "small molecule enzyme inhibitors" and "heterocyclic bioactive compounds." The oxadiazole moiety, in particular, is known to participate in hydrogen bonding and dipole-dipole interactions, which are crucial for molecular recognition processes. This has led to increased interest from researchers looking for "hydrogen bond acceptors in drug design" and "dipole moments in medicinal chemistry."

The agrochemical industry has shown particular interest in CAS 2703779-56-8 due to the growing demand for novel crop protection agents. With increasing searches for "next-generation fungicides" and "sustainable pest control," the difluoromethyl-oxadiazole combination presents an exciting area for development. The fluorine atoms may enhance the compound's ability to penetrate plant tissues, while the 1,2,4-oxadiazole ring could provide stability against environmental degradation.

Analytical characterization of 3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. These methods respond to common researcher inquiries about "fluorine NMR in compound analysis" and "structural elucidation of heterocycles." The compound's physicochemical properties, including its pKa and logP values, are also subjects of investigation, aligning with searches for "ADME prediction of fluorinated compounds."

From a regulatory standpoint, the safety profile and environmental fate of 2703779-56-8 are becoming important considerations, mirroring the increasing number of searches for "green chemistry metrics" and "benign by design compounds." The presence of fluorine atoms necessitates special attention to potential metabolites, a topic frequently searched as "fluorine metabolism in pharmaceuticals."

In conclusion, 3-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylaniline hydrochloride represents a fascinating case study in modern chemical research. Its combination of a 1,2,4-oxadiazole scaffold with strategic fluorination addresses multiple current research trends, from drug discovery to sustainable agriculture. As investigations continue, this compound (identified by CAS No. 2703779-56-8) will likely remain at the forefront of discussions about heterocyclic chemistry and fluorine incorporation strategies in bioactive molecules.